Cas no 1871000-15-5 (tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1871000-15-5
• MDL: MFCD28119192
• CID: 4630070
• Update Time: 2025-05-22

tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate

• MDL： MFCD28119192

Additional information on tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1871000-15-5)

The compound tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate (CAS: 1871000-15-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the importance of this piperidine derivative as a key intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethyl group and the tert-butyl carbamate moiety enhances its stability and bioavailability, making it a valuable scaffold for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, to optimize the production of this compound with high enantiomeric purity.

In pharmacological investigations, tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate has demonstrated promising activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro studies suggest its potential in addressing neurodegenerative disorders, such as Alzheimer's disease, by inhibiting key enzymes involved in disease progression. Additionally, its structural features have been explored in the design of protease inhibitors, indicating broad applicability in antiviral and anticancer drug development.

Further research has delved into the compound's mechanism of action, revealing its ability to interact with specific protein targets through hydrogen bonding and hydrophobic interactions. Molecular docking studies have provided insights into its binding affinity and selectivity, which are critical for optimizing its therapeutic efficacy. These findings underscore the compound's versatility and its potential to serve as a lead structure for further medicinal chemistry optimization.

In conclusion, tert-Butyl 4-hydroxy-3-methyl-4-(trifluoromethyl)piperidine-1-carboxylate represents a promising candidate for drug development, with its unique chemical properties and diverse pharmacological activities. Ongoing research is expected to explore its full therapeutic potential, paving the way for novel treatments in various disease areas. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock new opportunities in chemical biology and medicine.